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Get Quote

Physical and Chemical Properties

The following table summarizes the key identifiers and physical properties of diazodiphenylmethane (also

known as diphenyldiazomethane) [1] [2] [3].

Property Value / Description

Preferred IUPAC Name [Diazo(phenyl)methyl]benzene [1]

CAS Number 883-40-9 [2] [3]

Molecular Formula C₁₃H₁₀N₂ [1] [2]

Molecular Weight 194.23 g·mol⁻¹ [1] [2]

Appearance Red-black or red crystalline solid [1] [4]

Melting Point 29–31 °C [4]

Structure ---C₁₃H₁₀N₂ Chemical Structure

Synthesis Protocols
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Diazodiphenylmethane is typically prepared by dehydrogenation of benzophenone hydrazone. The

following methods are commonly used, with the oxalyl chloride method being a preferred modern approach.

Synthesis via Oxalyl Chloride (Swern-type Oxidation)

This procedure provides a high-yielding, heavy-metal-free alternative [4].

Principle: Benzophenone hydrazone is dehydrogenated using a reagent generated in situ from

dimethyl sulfoxide (DMSO) and oxalyl chloride [4] [5].
Hazard Note: Diazo compounds are toxic, irritating, and potentially explosive. Handle behind a

blast shield and wear appropriate personal protective equipment (PPE) [4].

The experimental workflow for this synthesis is outlined below:
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Start: Prepare Reagents

Activate DMSO
Cool THF and DMSO to -55°C

Add oxalyl chloride slowly

Cool Reaction Mixture
Cool to -78°C using dry-ice/acetone bath

Add Hydrazone and Base
Add solution of benzophenone hydrazone

and triethylamine in THF

Filter and Concentrate
Filter cold mixture to remove salts

Concentrate filtrate to get crude product

Purify Product
Dissolve in pentane, filter through
basic alumina pad, concentrate

End: Obtain Pure Product
Red crystalline solid

Click to download full resolution via product page

Experimental workflow for oxalyl chloride synthesis

Detailed Procedure:

Add oxalyl chloride (4.67 mL, 53.5 mmol) in THF (50 mL) to a cooled (-55 °C) solution of DMSO
(3.98 mL, 56.0 mmol) in anhydrous THF (450 mL) under nitrogen [4].

After 35 minutes at -55 °C to -50 °C, cool the mixture to -78 °C [4].
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Add a solution of benzophenone hydrazone (10.00 g, 51.0 mmol) and triethylamine (15.05 mL,

0.107 mol) in THF (50 mL) dropwise [4].
Maintain the deep-red reaction mixture at -78 °C for 30 minutes, then filter cold to remove the

white precipitate of triethylamine hydrochloride [4].
Concentrate the filtrate at room temperature via rotary evaporation to yield a red oil that

solidifies (~99% crude yield) [4].
Purify the crude product by dissolving it in pentane and rapidly filtering through a pad of

activated basic alumina. Concentrate the filtrate to obtain an analytically pure red crystalline
solid (93% yield) [4].

Alternative Synthesis Methods

Mercury(II) Oxide Oxidation: The classical method involves oxidizing benzophenone hydrazone with

mercury(II) oxide in diethyl ether. This method is less desirable due to the toxicity of mercury and
generation of hazardous waste [1] [2].

Continuous-Flow Synthesis: A modern approach uses a microreactor and trifluoroacetic anhydride
(TFAA) as the oxidant at room temperature. This method is attractive for its safety profile, efficiency,

and suitability for optimization studies [5].

Applications in Chemical Research

Diazodiphenylmethane is primarily used as a versatile reagent for synthesizing complex molecules [2].

Synthesis of Esters and Ethers: It reacts with carboxylic acids to form (diphenyl)methyl esters and
with alcohols to form corresponding ethers [1].

Carbene Generation: Upon illumination by ultraviolet light or heating, it decomposes to generate
(diphenyl)methyl carbene and nitrogen gas. This reactive carbene intermediate can undergo further

transformations [1].
1,3-Dipolar Cycloadditions: It participates in cycloaddition reactions with electron-deficient alkenes

and alkynes to yield five-membered heterocyclic rings like pyrazoles and triazoles, which are valuable
structures in pharmaceuticals and materials science [2].

Safety and Handling Considerations

Diazodiphenylmethane requires careful handling due to its hazardous properties [4] [2].
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Instability: It is a light-sensitive compound and can decompose explosively upon heating, impact,

or friction [1] [2].
Toxicity: It is a suspected carcinogen and mutagen [2].

Safety Precautions:
Always handle behind a blast shield [4].

Work in a well-ventilated fume hood [2].
Wear appropriate PPE, including gloves and safety goggles [2].

Store under controlled conditions and avoid exposure to heat, light, or mechanical shock [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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